Cas no 90716-18-0 (2-methanesulfinyl-6-methylpyridine-3-carboxylic acid)

• Product Name: 2-methanesulfinyl-6-methylpyridine-3-carboxylic acid
• CAS No: 90716-18-0
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 4303957
• Update Time: 2026-04-14

2-methanesulfinyl-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-methyl-2-(methylsulfinyl)-
• 2-methanesulfinyl-6-methylpyridine-3-carboxylic acid

Additional information on 2-methanesulfinyl-6-methylpyridine-3-carboxylic acid

Introduction to 2-Methanesulfinyl-6-Methylpyridine-3-Carboxylic Acid (CAS No. 90716-18-0)

2-Methanesulfinyl-6-methylpyridine-3-carboxylic acid (CAS No. 90716-18-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive molecular structure, holds potential applications in various areas, including the development of novel therapeutic agents and the synthesis of advanced materials.

The chemical formula of 2-methanesulfinyl-6-methylpyridine-3-carboxylic acid is C₁₀H₁₁NO₃S, and its molecular weight is approximately 213.26 g/mol. The compound features a pyridine ring with a methanesulfinyl group at the 2-position and a methyl group at the 6-position, along with a carboxylic acid functional group at the 3-position. This combination of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In recent years, there has been a growing interest in the study of 2-methanesulfinyl-6-methylpyridine-3-carboxylic acid due to its potential biological activities. Research has shown that this compound exhibits anti-inflammatory and antioxidant properties, which are crucial for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-methanesulfinyl-6-methylpyridine-3-carboxylic acid demonstrated significant anti-inflammatory effects in vitro and in vivo models.

The synthesis of 2-methanesulfinyl-6-methylpyridine-3-carboxylic acid can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of 6-methylpyridine-3-carbaldehyde with methanesulfinic acid followed by oxidation to form the carboxylic acid. Another approach involves the use of transition metal-catalyzed reactions to introduce the methanesulfinyl group onto the pyridine ring. These synthetic methods have been optimized to improve yield and purity, making it feasible for large-scale production.

Beyond its potential as a therapeutic agent, 2-methanesulfinyl-6-methylpyridine-3-carboxylic acid has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Researchers have explored the use of this compound as a building block for designing novel materials with enhanced performance characteristics.

The safety profile of 2-methanesulfinyl-6-methylpyridine-3-carboxylic acid is an important consideration for both research and industrial applications. Extensive toxicological studies have been conducted to evaluate its potential risks. Results from these studies indicate that the compound is generally safe when handled under appropriate conditions. However, it is important to follow standard safety protocols to minimize any potential hazards during handling and storage.

In conclusion, 2-methanesulfinyl-6-methylpyridine-3-carboxylic acid (CAS No. 90716-18-0) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in various scientific fields.